Cas no 25567-68-4 (Benzene,chloromethylnitro- (9CI))

Benzene,chloromethylnitro- (9CI) structure
25567-68-4 structure
Product name:Benzene,chloromethylnitro- (9CI)
CAS No:25567-68-4
MF:C7H6ClNO2
MW:171.581040859222
CID:284152
PubChem ID:5463948

Benzene,chloromethylnitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,chloromethylnitro- (9CI)
    • [chloro(nitro)methyl]benzene
    • 2-chloro-1-methyl-3-nitrobenzene
    • Benzene, chloromethylnitro-
    • Chloronitrotoluene
    • Chloronitrotoluenes, liquid
    • Chloronitrotoluenes, liquid [UN2433] [Poison]
    • Chloronitrotoluenes, solid
    • Chloronitrotoluenes, solid [UN2433] [Poison]
    • UN2433
    • NS00120547
    • SCHEMBL302712
    • DTXSID80948456
    • 25567-68-4
    • nitrobenzylchlorid
    • Inchi: InChI=1S/C7H6ClNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H3
    • InChI Key: XTSGZXRUCAWXKY-UHFFFAOYSA-N
    • SMILES: O=[N+](C1=CC=CC(C)=C1Cl)[O-]

Computed Properties

  • Exact Mass: 171.00878
  • Monoisotopic Mass: 171.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

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